Cas no 2034285-41-9 (N-[[1-(5-fluoropyrimidin-2-yl)piperidin-4-yl]methyl]-3,5-dimethyl-1,2-oxazole-4-sulfonamide)

• Product Name: N-[[1-(5-fluoropyrimidin-2-yl)piperidin-4-yl]methyl]-3,5-dimethyl-1,2-oxazole-4-sulfonamide
• CAS No: 2034285-41-9
• MF: C₁₅H₂₀FN₅O₃S
• MW: 369.41440486908
• CID: 6518192
• Update Time: 2025-10-29

N-[[1-(5-fluoropyrimidin-2-yl)piperidin-4-yl]methyl]-3,5-dimethyl-1,2-oxazole-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[[1-(5-fluoropyrimidin-2-yl)piperidin-4-yl]methyl]-3,5-dimethyl-1,2-oxazole-4-sulfonamide

• Inchi： 1S/C15H20FN5O3S/c1-10-14(11(2)24-20-10)25(22,23)19-7-12-3-5-21(6-4-12)15-17-8-13(16)9-18-15/h8-9,12,19H,3-7H2,1-2H3
• InChI Key： GXMOKTMGDFVUIJ-UHFFFAOYSA-N
• SMILES： O1C(C)=C(S(NCC2CCN(C3=NC=C(F)C=N3)CC2)(=O)=O)C(C)=N1

Additional information on N-[[1-(5-fluoropyrimidin-2-yl)piperidin-4-yl]methyl]-3,5-dimethyl-1,2-oxazole-4-sulfonamide

N-[[1-(5-fluoropyrimidin-2-yl)piperidin-4-yl]methyl]-3,5-dimethyl-1,2-oxazole-4-sulfonamide: A Comprehensive Overview

The compound with CAS No. 2034285-41-9, known as N-[[1-(5-fluoropyrimidin-2-yl)piperidin-4-yl]methyl]-3,5-dimethyl-1,2-oxazole-4-sulfonamide, is a highly specialized organic molecule with significant potential in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural features and promising biological activities. The molecule's structure incorporates several key functional groups, including a 5-fluoropyrimidine moiety, a piperidine ring, and a sulfonamide group, which collectively contribute to its pharmacological properties.

Recent studies have highlighted the importance of fluorinated pyrimidine derivatives in drug discovery, particularly in the development of anticancer agents. The presence of the 5-fluoropyrimidine group in this compound suggests potential antitumor activity, as fluorine substitution often enhances bioavailability and stability. Additionally, the piperidine ring is known for its ability to improve drug permeability and bioavailability, making this compound a strong candidate for further exploration in therapeutic applications.

The sulfonamide group in the molecule plays a crucial role in modulating its pharmacokinetic properties. Sulfonamides are commonly used in drug design due to their ability to enhance solubility and reduce toxicity. In this compound, the sulfonamide group is attached to a 1,2-oxazole ring system, which further contributes to the molecule's stability and selectivity. Recent research has shown that oxazole-containing compounds exhibit potent inhibitory effects against various enzymes and receptors, making them valuable targets in drug development.

The synthesis of this compound involves a multi-step process that combines advanced organic chemistry techniques. Key steps include the preparation of the 5-fluoropyrimidine intermediate and the subsequent coupling reaction with the piperidine derivative. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the final product meets stringent quality control standards.

In terms of biological activity, preliminary assays have demonstrated that this compound exhibits significant inhibitory effects on several key enzymes associated with cancer progression. For instance, it has shown promise as an inhibitor of kinases involved in cell proliferation and angiogenesis. These findings align with current trends in oncology research, where there is a growing emphasis on developing targeted therapies with high specificity and efficacy.

Beyond its pharmacological applications, this compound also serves as a valuable tool for studying molecular interactions at the cellular level. Its unique structure allows for detailed investigations into receptor binding mechanisms and drug delivery systems. Recent advancements in computational chemistry have enabled researchers to model the interactions between this compound and various biological targets with unprecedented accuracy.

In conclusion, N-[[1-(5-fluoropyrimidin-2-yl)piperidin-4-y]methyl]-3,5-dimethyl-1H-[oxazole-4-sulfonamide represents a cutting-edge development in medicinal chemistry. Its combination of fluorinated pyrimidine moieties, piperidine rings, and sulfonamide groups positions it as a versatile candidate for future therapeutic interventions. As research continues to uncover its full potential, this compound is expected to play a pivotal role in advancing our understanding of disease mechanisms and treatment strategies.